Cas no 593-26-0 (Hexadecanoic acid,ammonium salt (1:1))

• Product Name: Hexadecanoic acid,ammonium salt (1:1)
• CAS No: 593-26-0
• MF: C₁₆H₃₅NO₂
• MW: 273.454605340958
• CID: 369156
• PubChem ID: 68971
• Update Time: 2025-04-19

Hexadecanoic acid,ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,ammonium salt (1:1)
• AMMONIUM PALMITATE
• azane, hexadecanoic acid
• hexadecanoic acid ammoniate (1:1)
• Hexadecanoic acid, ammonium salt
• EINECS 209-785-6
• amine palmitate
• 593-26-0
• UNII-W0481SHF2Z
• Hexadecanoic acid, ammonium salt (1:1)
• Q27292120
• W0481SHF2Z
• azane;hexadecanoic acid

• Inchi： 1S/C16H32O2.H3N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18;/h2-15H2,1H3,(H,17,18);1H3
• InChI Key： LRIHKZMLMWYPFS-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCC)=O.N

Computed Properties

• Exact Mass: 273.26695
• Monoisotopic Mass: 273.266779359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: Yellowish white powdery solid. It gradually loses ammonia in air and softens at 3 ~ 4 ℃
• Density: 0.9109 (rough estimate)
• Melting Point: 70-73°F
• Boiling Point: 416.47°C (rough estimate)
• Refractive Index: 1.4545 (estimate)
• PSA: 76.63
• Solubility: Soluble in water at 27 ℃, slightly soluble in benzene and xylene, insoluble in acetone \ ethanol \ methanol \ carbon tetrachloride and crude gasoline, soluble in acetone at 57 ℃, methanol at 64 ℃, and ethanol at 78 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids